2-[(2-furylmethyl)amino]-N-phenylacetamide hydrochloride

• IUPAC Name: 2-(furan-2-ylmethylamino)-N-phenylacetamide;hydrochloride
• InChI: InChI=1S/C13H14N2O2.ClH/c16-13(15-11-5-2-1-3-6-11)10-14-9-12-7-4-8-17-12;/h1-8,14H,9-10H2,(H,15,16);1H
• InChI Key: ZLEWHWNHBKJLOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CNCC2=CC=CO2.Cl
• Molecular Formula: C13H15ClN2O2
• Molecular Weight: 266.72 g/mol

Description

2-[(2-furylmethyl)amino]-N-phenylacetamide hydrochloride is a biochemical compound with the molecular formula C13H14N2O2•HCl and a molecular weight of 266.73. It is typically available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H14N2O2.ClH/c16-13(15-11-5-2-1-3-6-11)10-14-9-12-7-4-8-17-12;/h1-8,14H,9-10H2,(H,15,16);1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model.

Physical And Chemical Properties Analysis

This compound has a melting point of 215-216 degrees Celsius. It is stored at room temperature.

Scientific Research Applications

• Alzheimer's Disease Research

  • A study explored the synthesis of multifunctional amides, including derivatives of 2-[(2-furylmethyl)amino]-N-phenylacetamide, as potential therapeutic agents for Alzheimer's disease. These compounds showed moderate enzyme inhibitory potentials and mild cytotoxicity, indicating potential use in developing new drugs against Alzheimer's disease (Hassan et al., 2018).

• Antimicrobial Evaluation

  • Another study focused on the synthesis and antimicrobial evaluation of novel bis-α,β-unsaturated ketones, nicotinonitrile, 1,2-dihydropyridine-3-carbonitrile, fused Thieno[2,3-b]pyridine, and Pyrazolo[3,4-b]pyridine derivatives, which included the reaction of compounds related to 2-[(2-furylmethyl)amino]-N-phenylacetamide. These compounds were assessed for their antimicrobial properties, contributing to the development of new antimicrobial agents (Altalbawy, 2013).

• Synthesis and Biological Activity Studies

  • Research also includes the synthesis of 2-phenyl isopropyl and t-butyl trichloroacetimidates, useful in the esterification of N-protected amino acids under neutral conditions. This research contributes to the development of new synthetic methods in organic chemistry and potential pharmaceutical applications (Thierry et al., 1998).

• Study of Corrosion Inhibitors

  • A theoretical study was conducted on the molecular interactions of amino acid compounds, including 2-amino-N-decylacetamide, a compound structurally related to 2-[(2-furylmethyl)amino]-N-phenylacetamide. This study focused on their inhibitive properties for corrosion, demonstrating the potential of these compounds in industrial applications (Gómez et al., 2005).

• Pharmacokinetics and Drug Metabolism

  • Research into the metabolism of flutamide, an antiandrogen drug, identified the role of human arylacetamide deacetylase in flutamide hydrolysis. This study is important for understanding drug metabolism and the development of safer pharmaceuticals (Watanabe et al., 2009).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection.